Cas no 120226-60-0 (1-Dodecanesulfonic acid,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-heneicosafluoro-)

• Product Name: 1-Dodecanesulfonic acid,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-heneicosafluoro-
• CAS No: 120226-60-0
• MF: C₁₂H₅F₂₁O₃S
• MW: 628.197776556015
• MDL: MFCD28334503
• CID: 4577085
• Update Time: 2025-06-08

1-Dodecanesulfonic acid,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-heneicosafluoro- Chemical and Physical Properties

Names and Identifiers

• 1H,1H,2H,2H-Perfluorododecanesulphonicacid
• 1H,1H,2H,2H-Perfluorododecanesulfonic acid
• 1-Dodecanesulfonic acid,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-heneicosafluoro-

• MDL： MFCD28334503
• Inchi： 1S/C12H5F21O3S/c13-3(14,1-2-37(34,35)36)4(15,16)5(17,18)6(19,20)7(21,22)8(23,24)9(25,26)10(27,28)11(29,30)12(31,32)33/h1-2H2,(H,34,35,36)
• InChI Key： AJMAYLFJZQYRHN-UHFFFAOYSA-N
• SMILES： C(S(O)(=O)=O)CC(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids

Additional information on 1-Dodecanesulfonic acid,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-heneicosafluoro-

Introduction to 1-Dodecanesulfonic acid, 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-heneicosafluoro- (CAS No. 120226-60-0)

1-Dodecanesulfonic acid, 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-heneicosafluoro- (CAS No. 120226-60-0) is a highly specialized chemical compound with a unique structure and a wide range of applications in various fields of chemistry and materials science. This compound is characterized by its long carbon chain with multiple fluorine atoms attached to it and a sulfonic acid group at one end. The presence of these functional groups imparts distinct properties that make it valuable in numerous applications.

The chemical structure of 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11- heneicosafluoro- 1-dodecanesulfonic acid is particularly noteworthy. The extensive fluorination of the carbon chain significantly enhances the hydrophobicity and chemical stability of the molecule. This makes it highly resistant to degradation by various environmental factors such as water and organic solvents. Additionally, the sulfonic acid group provides excellent solubility in polar solvents and enhances its reactivity in various chemical reactions.

In recent years, 3 ,3 ,4 ,4 ,5 ,5 ,6 ,6 ,7 ,7 ,8 ,8 ,9 ,9 , 1 0 , 1 0 , 1 1 , 1 1 - h e n e i c o s a f l u o r o - 1 - d o d e c a n e s u l f o n i c a c i d has gained significant attention due to its potential applications in surface modification and coating technologies. Its ability to form stable monolayers on various substrates makes it an ideal candidate for creating hydrophobic and oleophobic surfaces. These surfaces have found applications in anti-fouling coatings for marine vessels and self-cleaning surfaces for architectural materials.

Moreover, 3 ,3 ,4 ,4 ,5 ,5 ,6 ,6 ,7 ,7 ,8 ,8 ,9 ,9 , 1 0 , 1 0 , 1 1 , 1 1 - h e n e i c o s a f l u o r o - 1 - d o d e c a n e s u l f o n i c a c i d has been extensively studied for its use in the development of advanced materials for energy storage and conversion. Its high chemical stability and excellent electrochemical properties make it suitable for use in lithium-ion batteries and supercapacitors. Research has shown that incorporating this compound into electrode materials can significantly enhance their performance by improving their cycling stability and rate capability.

The pharmaceutical industry has also shown interest in 3 ,3 ,4 ,4 ,5 ,5 ,6 ,6 ,7 ，7 ，8 ，8 ，9 ，9 ， 1 0 ， 1 0 ， １１，１１－ｈｅｎｅｉｃｏｓａｆｌｕｏｒｏ－１－ｄｏｄｅｃａｎｅｓｕｌｆｏｎｉｃａｃｉｄ. Its unique properties make it a promising candidate for drug delivery systems. The compound's ability to form stable micelles or liposomes can be utilized to enhance the solubility and bioavailability of poorly soluble drugs. This can lead to improved therapeutic outcomes and reduced side effects.

In addition to its practical applications,3，3，4，4，5，5，6，6，7，7，8，8，9，9，１０，１０，１１，１１－ｈｅｎｅｉｃｏｓａｆｌｕｏｒｏ－１－ｄｏｄｅｃａｎｅｓｕｌｆｏｎｉｃａｃｉｄ has been the subject of numerous academic studies aimed at understanding its fundamental properties. Researchers have investigated its behavior in different environments and its interactions with various molecules. These studies have provided valuable insights into the molecular mechanisms that govern its unique properties.

The synthesis of3，3，4，4，5，5，6，6，7，7，8，8，9，9 ，１０ ，１０ ，１１ ，１１－ｈｅｎｅｉｃｏｓａｆｌｕｏｒｏ－１－ｄｏｄｅｃａｎｅｓｕｌｆｏｎｉｃａｃｉｄ is a complex process that requires precise control over reaction conditions. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. These methods typically involve multiple steps such as fluorination reactions and sulfonation processes. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale while maintaining high purity levels.

The environmental impact of3 ，3 ，4 ，4 ，5 ，5 ，6 ，6 ，7 ，7 ，8 ，8 ，9 ，9 ， Ｉ０ Ｉ０ ＩＩ ＩＩ－ｈｅｎｅｉｃｏｓａｆｌｕｏｒｏ－Ｉ－ｄｏｄｅｃａｎｅｓｕｌｆｏｎｉｃａｃｉｄ is another important consideration. While its high chemical stability makes it resistant to degradation by natural processes such as biodegradation or photodegradation research has shown that proper disposal methods can minimize any potential environmental risks associated with its use.

In conclusion,３３４４５５６６７７８８９９Ｉ０Ｉ０ＩＩＩＩ－ｈｅｎｅｉｃｏｓａｆｌｕｏｒｏ－Ｉ－ｄｏｄｅｃａｎｅｓｕｌｆｏｎｉｃａｃｉｄ(CAS No. １２０２２６-６０-０) is a versatile compound with a wide range of applications in surface modification energy storage pharmaceuticals and academic research. Its unique combination of hydrophobicity chemical stability electrochemical properties and reactivity makes it an invaluable material for advancing various fields of science and technology.